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Compound of Interest

Compound Name:
2-Hydroxy-3,5-diiodobenzoyl

chloride

Cat. No.: B1352059 Get Quote

This technical guide provides a comprehensive overview of 2-Hydroxy-3,5-diiodobenzoyl
chloride, a key intermediate in organic synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis, offering

detailed information on its chemical properties, analytical methods, and its role in the synthesis

of bioactive compounds.

Chemical Identity and Properties
2-Hydroxy-3,5-diiodobenzoyl chloride is a substituted aromatic compound derived from

salicylic acid. Its structure features a benzoyl chloride with a hydroxyl group at the 2-position

and two iodine atoms at the 3 and 5-positions. This substitution pattern imparts significant

reactivity and makes it a valuable precursor in various synthetic routes.

Table 1: Physicochemical Properties of 2-Hydroxy-3,5-diiodobenzoyl chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1352059?utm_src=pdf-interest
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₇H₃ClI₂O₂ [1][2]

Molecular Weight 408.36 g/mol [1][2]

Exact Mass 408.36 g/mol [3]

CAS Number 42016-91-1 [1][2]

EC Number 255-625-3 [3]

Melting Point 90 °C [4]

Boiling Point 361.2 ± 42.0 °C (Predicted) [4]

Density 2.577 ± 0.06 g/cm³ (Predicted) [4]

LogP 4.29 [2]

Synonyms:

3,5-diiodosalicyl chloride[1]

Salicyloyl chloride, 3,5-diiodo-[1]

Benzoyl chloride, 2-hydroxy-3,5-diiodo-[1][2]

3,5-Diiodosalicylyl chloride[5]

Applications in Synthesis
2-Hydroxy-3,5-diiodobenzoyl chloride serves as an important intermediate in organic

synthesis, particularly for the creation of biologically active molecules.[4] Its utility as an

acylating agent allows for the introduction of the 2-hydroxy-3,5-diiodobenzoyl moiety into

various molecular scaffolds.[4] This is particularly relevant in the synthesis of pharmaceuticals

and other functional materials.[4] For instance, it is a known precursor in the synthesis of

Closantel, an anthelmintic drug.[6]

Experimental Protocols
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High-Performance Liquid Chromatography (HPLC) Analysis

A reverse-phase HPLC method can be employed for the analysis of 2-Hydroxy-3,5-
diiodobenzoyl chloride.[2] This method is suitable for purity assessments and

pharmacokinetic studies.[2]

Column: Newcrom R1[2]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of

phosphoric acid.[2]

Detection: The specific wavelength for UV detection would be determined based on the

absorbance spectrum of the compound.

Note: This liquid chromatography method is scalable and can be adapted for preparative

separation to isolate impurities.[2]

Logical and Experimental Workflows
The following diagrams illustrate the role of 2-Hydroxy-3,5-diiodobenzoyl chloride in a

synthetic workflow and a typical analytical procedure.
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Caption: Synthetic workflow using 2-Hydroxy-3,5-diiodobenzoyl chloride as an acylating

agent.
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Caption: Workflow for the HPLC analysis of 2-Hydroxy-3,5-diiodobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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